
Carbetocin Acetate: A Technical Guide to
Structure, Function, and Molecular

Pharmacology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbetocin acetate
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Abstract
Carbetocin acetate is a long-acting synthetic analogue of the human hormone oxytocin,

utilized primarily for the prevention of postpartum hemorrhage (PPH). Its structural

modifications confer a significantly longer half-life and greater receptor selectivity compared to

endogenous oxytocin. This technical guide provides an in-depth analysis of the structure,

function, and molecular pharmacology of carbetocin acetate. It includes a comprehensive

summary of its binding affinity and pharmacokinetic properties, detailed protocols for key

experimental assays, and visualizations of its signaling pathways and experimental workflows.

Structure of Carbetocin Acetate
Carbetocin is an octapeptide analogue of oxytocin. The chemical modifications from native

oxytocin include the deamination of the N-terminal cysteine, the substitution of the disulfide

bridge with a thioether linkage, and the methylation of the tyrosine at position 2. These changes

contribute to its increased resistance to enzymatic degradation and prolonged duration of

action.
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Property Value

Chemical Formula C47H73N11O14S[1]

Molecular Weight 1048.22 g/mol (acetate salt)[1][2]

Amino Acid Sequence
[But1-Cys6] But-Tyr(Me)-Ile-Gln-Asn-Cys-Pro-

Leu-Gly-NH2[3]

IUPAC Name

(S)-1-((3R,6S,9S,12S,15S)-6-(2-amino-2-

oxoethyl)-9-(3-amino-3-oxopropyl)-12-((S)-sec-

butyl)-15-(4-methoxybenzyl)-5,8,11,14,17-

pentaoxo-1-thia-4,7,10,13,16-

pentaazacycloicosane-3-carbonyl)-N-((S)-1-((2-

amino-2-oxoethyl)amino)-4-methyl-1-oxopentan-

2-yl)pyrrolidine-2-carboxamide acetate[1]

CAS Number 1631754-28-3 (acetate salt)[1]

Function and Mechanism of Action
Carbetocin acetate is a selective agonist of the oxytocin receptor (OTR), a G-protein coupled

receptor (GPCR).[4] Its primary physiological effect is to induce powerful and sustained

contractions of the uterine smooth muscle, thereby preventing uterine atony, the leading cause

of postpartum hemorrhage.[5]

Oxytocin Receptor Signaling Pathway
Upon binding to the OTR, carbetocin initiates a conformational change in the receptor, leading

to the activation of the Gαq subunit of the heterotrimeric G-protein complex.[4] This triggers a

downstream signaling cascade as depicted below.
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Prepare cell membranes
expressing human OTR
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concentrations of carbetocin
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Analyze data using non-linear
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Cheng-Prusoff equation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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